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Compound of Interest

Compound Name: Oxibendazole-d7

Cat. No.: B580243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and

application of Oxibendazole-d7 as an analytical standard. It is designed to assist researchers,

scientists, and drug development professionals in sourcing and utilizing this stable isotope-

labeled internal standard for quantitative analysis.

Commercial Availability
Oxibendazole-d7 is commercially available as an analytical standard from specialized

chemical suppliers. A prominent supplier is Sigma-Aldrich, which offers the standard under their

VETRANAL® product line.

Quantitative Data Summary
The following table summarizes the typical specifications for Oxibendazole-d7 analytical

standard. Users should always refer to the lot-specific Certificate of Analysis (COA) provided by

the supplier for precise data.
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Parameter Specification Supplier Product Code

Product Name Oxibendazole-d7 Sigma-Aldrich 32737

Grade
VETRANAL®,

analytical standard
Sigma-Aldrich 32737

CAS Number 1173019-44-7 Sigma-Aldrich 32737

Empirical Formula C₁₂D₇H₈N₃O₃ Sigma-Aldrich 32737

Molecular Weight 256.31 g/mol Sigma-Aldrich 32737

Mass Shift M+7 Sigma-Aldrich 32737

Format Neat (Solid) Sigma-Aldrich 32737

Purity
Refer to lot-specific

COA
Sigma-Aldrich 32737

Isotopic Enrichment
Refer to lot-specific

COA
Sigma-Aldrich 32737

Experimental Protocol: Quantification of
Oxibendazole in Milk using UPLC-MS/MS
Oxibendazole-d7 is frequently used as an internal standard for the accurate quantification of

oxibendazole residues in complex matrices like milk. The following is a representative protocol

synthesized from established methodologies for the analysis of veterinary drug residues.[1][2]

[3][4]

Materials and Reagents
Oxibendazole analytical standard

Oxibendazole-d7 analytical standard (Internal Standard)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)
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Ultrapure water

Milk sample

QuEChERS extraction salts

Solid Phase Extraction (SPE) cartridges (if required for cleanup)

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Oxibendazole and

Oxibendazole-d7 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Serially dilute the primary stock solutions with a suitable solvent

(e.g., methanol or acetonitrile) to prepare a series of working standard solutions for

calibration curves.

Internal Standard Spiking Solution: Prepare a working solution of Oxibendazole-d7 at a

fixed concentration to be spiked into all samples, calibrators, and quality controls.

Sample Preparation (QuEChERS Extraction)
Sample Fortification: Add a known volume of the Oxibendazole-d7 internal standard spiking

solution to a measured volume or weight of the milk sample.

Extraction: Add acetonitrile to the milk sample, followed by the QuEChERS extraction salts.

Vortex vigorously to ensure thorough mixing and extraction of the analytes into the organic

layer.

Centrifugation: Centrifuge the sample to separate the organic and aqueous layers and

precipitate proteins and other matrix components.

Cleanup (d-SPE): Transfer an aliquot of the supernatant (acetonitrile layer) to a dispersive

SPE (d-SPE) tube containing sorbents to remove interfering matrix components like lipids.

Vortex and centrifuge.

Final Extract: Collect the supernatant for UPLC-MS/MS analysis.
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UPLC-MS/MS Analysis
UPLC Column: A reversed-phase C18 column is typically used for separation.[2][5]

Mobile Phase: A gradient elution with mobile phases consisting of water with formic acid and

acetonitrile with formic acid is common.

Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode is used for detection.

MRM Transitions: Monitor specific multiple reaction monitoring (MRM) transitions for both

Oxibendazole and Oxibendazole-d7.

Compound Precursor Ion (m/z) Product Ion (m/z)

Oxibendazole [Value] [Value]

Oxibendazole-d7 [Value + 7] [Value]

Note: The exact m/z values for precursor and product ions should be optimized in the

laboratory.

Data Analysis
Quantify the concentration of Oxibendazole in the sample by calculating the peak area ratio of

the analyte to the internal standard (Oxibendazole-d7) and comparing it against a calibration

curve constructed from the standards.

Visualized Workflows and Pathways
The following diagrams illustrate key processes related to the use of Oxibendazole-d7
analytical standard.
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Caption: Workflow for sourcing and using Oxibendazole-d7.
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Caption: QuEChERS extraction workflow for milk samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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